1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)-

• IUPAC Name: 7-benzyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• InChI: InChI=1S/C19H32N2O4/c1-2-4-19(5-3-1)18-21-8-12-24-16-14-22-10-6-20-7-11-23-15-17-25-13-9-21/h1-5,20H,6-18H2
• InChI Key: SPCITAITJXDNPB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCCN(CCOCCOCCN1)CC2=CC=CC=C2
• Molecular Formula: C19H32N2O4
• DSSTOX Substance ID: DTXSID90441246
• Molecular Weight: 352.5 g/mol
• CAS No.: 94605-71-7

Description

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- is a crown ether, a type of macrocyclic compound known for its ability to form stable complexes with various cations. This compound is particularly interesting due to its unique structure, which includes multiple oxygen and nitrogen atoms that can coordinate with metal ions, making it useful in various chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,10,13-tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- typically involves the reaction of 1,4,10,13-tetraoxa-7,16-diazacyclooctadecane with benzyl chloride under basic conditions. The reaction is carried out in a solvent such as acetonitrile, and the product is purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for yield and purity, often involving continuous flow reactors and automated purification systems .

Chemical Reactions Analysis

Types of Reactions

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- undergoes various chemical reactions, including:

Complexation: Forms stable complexes with metal ions such as potassium, sodium, and calcium.

Substitution: Can undergo nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Complexation: Typically involves metal salts such as potassium chloride or sodium nitrate in aqueous or organic solvents.

Substitution: Common reagents include nucleophiles like sodium azide or thiolates, often in polar aprotic solvents.

Major Products

Complexation: Produces metal-crown ether complexes.

Substitution: Yields substituted benzyl derivatives.

Scientific Research Applications

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to study metal-ligand interactions.

Biology: Investigated for its potential to transport metal ions across biological membranes.

Medicine: Explored for its ability to enhance the solubility and stability of pharmaceutical compounds.

Industry: Utilized in the development of sensors and separation processes for metal ions.

Mechanism of Action

The mechanism by which 1,4,10,13-tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- exerts its effects involves the coordination of its oxygen and nitrogen atoms with metal ions. This coordination stabilizes the metal ions and facilitates their transport or separation. The molecular targets include various metal cations, and the pathways involve complexation and ion exchange processes .

Comparison with Similar Compounds

Similar Compounds

1,10-Diaza-18-crown-6: Similar structure but lacks the phenylmethyl group.

Kryptofix 22: Another crown ether with a different arrangement of oxygen and nitrogen atoms.

7,16-Dibenzyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane: Similar but with two benzyl groups instead of one.

Uniqueness

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(phenylmethyl)- is unique due to its specific arrangement of oxygen and nitrogen atoms, which provides distinct coordination properties. The presence of the phenylmethyl group also enhances its solubility and stability in organic solvents, making it more versatile in various applications .